2-(2-ethoxyphenoxy)-N-(2,4,6-trimethylphenyl)acetamide

• IUPAC Name: 2-(2-ethoxyphenoxy)-N-(2,4,6-trimethylphenyl)acetamide
• InChI: InChI=1S/C19H23NO3/c1-5-22-16-8-6-7-9-17(16)23-12-18(21)20-19-14(3)10-13(2)11-15(19)4/h6-11H,5,12H2,1-4H3,(H,20,21)
• InChI Key: NWENRPHKPFDWHK-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1OCC(=O)NC2=C(C=C(C=C2C)C)C
• Molecular Formula: C19H23NO3
• Molecular Weight: 313.4 g/mol

Description

2-(2-ethoxyphenoxy)-N-(2,4,6-trimethylphenyl)acetamide, also known as TTP488, is a small molecule drug that has been developed for the treatment of Alzheimer's disease. This drug has shown promising results in preclinical studies and is currently undergoing clinical trials.

Scientific Research Applications

Chemoselective Synthesis

• Chemoselective Acetylation of 2-Aminophenol : A study by Magadum and Yadav (2018) focused on the chemoselective monoacetylation of the amino group of 2-aminophenol to N-(2-hydroxyphenyl)acetamide, an intermediate in antimalarial drug synthesis, using immobilized lipase as the catalyst. This process explored the optimization, mechanism, and kinetics of the reaction, highlighting its relevance in the efficient synthesis of pharmacologically relevant compounds (Magadum & Yadav, 2018).

Metabolism and Environmental Impact of Herbicides

• Comparative Metabolism of Chloroacetamide Herbicides : Research by Coleman et al. (2000) on the metabolism of chloroacetamide herbicides and their metabolites in human and rat liver microsomes provides insights into the biotransformation processes of these compounds. This study is crucial for understanding the environmental and health implications of widely used herbicides (Coleman et al., 2000).

Pharmacological Applications

• Leuckart Synthesis and Pharmacological Assessment : Rani et al. (2016) synthesized N-(1-(4-bromophenyl)ethyl)-2-phenoxyacetamide and related derivatives, evaluating their potential cytotoxic, anti-inflammatory, analgesic, and antipyretic activities. This study exemplifies the process of developing new chemical entities for potential therapeutic applications (Rani et al., 2016).

• Protein Tyrosine Phosphatase 1B Inhibitors : Saxena et al. (2009) investigated 2-(4-methoxyphenyl)ethyl]acetamide derivatives for their inhibitory activity against PTP1B, correlating with antidiabetic activity in vivo. This highlights the compound's relevance in designing treatments for diabetes (Saxena et al., 2009).

Anticancer Activities

• Synthesized 2-(Substituted phenoxy) Acetamide Derivatives : A study by Rani et al. (2014) on novel 2-(substituted phenoxy)-N-(1-phenylethyl)acetamide derivatives revealed their potential as anticancer, anti-inflammatory, and analgesic agents. These findings support the exploration of acetamide derivatives in developing new anticancer therapies (Rani et al., 2014).